[4-(1,3-Dioxolan-2-yl)phenyl][4-(methylsulfanyl)phenyl]methanone
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Description
“[4-(1,3-Dioxolan-2-yl)phenyl][4-(methylsulfanyl)phenyl]methanone” is a chemical compound with the molecular formula C17H16O3S . It is also known as DPM.
Molecular Structure Analysis
The molecular structure of “this compound” consists of 17 carbon atoms, 16 hydrogen atoms, 3 oxygen atoms, and 1 sulfur atom . The average mass is 300.372 Da and the monoisotopic mass is 300.082001 Da .Scientific Research Applications
Synthesis and Biological Activity :
- A study by Wang et al. (2015) discusses the synthesis of novel N-phenylpyrazolyl aryl methanones derivatives, including those with arylthio/sulfinyl/sulfonyl groups, which exhibit herbicidal and insecticidal activities (Wang et al., 2015).
Material Characterization and Polymer Synthesis :
- Research by Coskun et al. (1998) focuses on the synthesis and characterization of poly[(2-phenyl-1,3-dioxolane-4-yl)methyl methacrylate], highlighting its thermal degradation and the identification of volatile products (Coskun et al., 1998).
Chiral Ligand Building Block for Chemical Synthesis :
- Thompson et al. (2003) synthesized and structurally characterized a triphenyl analog of taddol, which could act as a chiral ligand building block in the creation of tuned taddol analogs (Thompson et al., 2003).
Boric Acid Ester Intermediates and Crystallographic Analysis :
- Huang et al. (2021) worked on boric acid ester intermediates with benzene rings, performing crystallographic and conformational analyses, and density functional theory calculations (Huang et al., 2021).
Antimicrobial Activity of Methanone Derivatives :
- Kumar et al. (2012) synthesized methanone derivatives showing significant antimicrobial activity, comparable to standard drugs (Kumar et al., 2012).
Electrochemical and Electrochromic Properties :
- Hu et al. (2013) synthesized new electrochromic materials with carbazole and phenyl-methanone units, displaying significant optical contrast and fast switching time (Hu et al., 2013).
Synthesis of Fungicide Intermediates :
- Xie Wei-sheng (2007) reported on the synthesis of an intermediate of fungicide difenoconazole, emphasizing a process with several advantages such as facile reaction conditions and convenient operation (Xie Wei-sheng, 2007).
Properties
IUPAC Name |
[4-(1,3-dioxolan-2-yl)phenyl]-(4-methylsulfanylphenyl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O3S/c1-21-15-8-6-13(7-9-15)16(18)12-2-4-14(5-3-12)17-19-10-11-20-17/h2-9,17H,10-11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWPSETVIBXYVNL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C3OCCO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10645108 |
Source
|
Record name | [4-(1,3-Dioxolan-2-yl)phenyl][4-(methylsulfanyl)phenyl]methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10645108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898760-04-8 |
Source
|
Record name | [4-(1,3-Dioxolan-2-yl)phenyl][4-(methylsulfanyl)phenyl]methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10645108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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